molecular formula C12H16O3 B8591045 Methyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate

Methyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate

Cat. No.: B8591045
M. Wt: 208.25 g/mol
InChI Key: FEXPAJSNUASWDX-UHFFFAOYSA-N
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Description

Methyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

methyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate

InChI

InChI=1S/C12H16O3/c1-12(2,11(14)15-3)10(13)9-7-5-4-6-8-9/h4-8,10,13H,1-3H3

InChI Key

FEXPAJSNUASWDX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(C1=CC=CC=C1)O)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 50 milligram sample of the prepared hydroxy-ester is pyrolyzed in a sealed tube at 200° C. for 30 minutes. Analysis of the pyrolyzate by liquid chromatography indicates the following composition: 93% of unreacted starting material and 7% of a 1:1 mixture of benzaldehyde and methyl isobutyrate.
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